Cas no 64654-08-6 (Zinc bis[3-(ethylsulfanyl)propan-1-ide])

Zinc bis[3-(ethylsulfanyl)propan-1-ide] structure
64654-08-6 structure
Product Name:Zinc bis[3-(ethylsulfanyl)propan-1-ide]
CAS No:64654-08-6
MF:C10H22S2Zn
MW:271.820677280426
CID:2792494
PubChem ID:78063857
Update Time:2025-04-21

Zinc bis[3-(ethylsulfanyl)propan-1-ide] Chemical and Physical Properties

Names and Identifiers

    • 64654-08-6
    • Zinc bis[3-(ethylsulfanyl)propan-1-ide]
    • DTXSID30794445
    • Inchi: 1S/2C5H11S.Zn/c2*1-3-5-6-4-2;/h2*1,3-5H2,2H3;/q2*-1;+2
    • InChI Key: JMWFCJVWHLEAED-UHFFFAOYSA-N
    • SMILES: [Zn+2].S(CC)CC[CH2-].S(CC)CC[CH2-]

Computed Properties

  • Exact Mass: 270.045435Da
  • Monoisotopic Mass: 270.045435Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 19.9
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.6Ų
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